Cas no 112037-47-5 (N-Acetyl-9-amino-9-deoxyneuraminic Acid)

• Product Name: N-Acetyl-9-amino-9-deoxyneuraminic Acid
• CAS No: 112037-47-5
• Molecular Formula: C₁₁H₂₀N₂O₈
• Molecular Weight: 308.2851
• CID: 129506
• PubChem ID: 354333016

N-Acetyl-9-amino-9-deoxyneuraminic Acid Properties

Names and Identifiers

• Neuraminic acid,N-acetyl-9-amino-9-deoxy-
• 9-AMINO-N-ACETYLNEURAMINIC ACID
• N-ACETYL-9-DEOXY-9-AMINONEURAMINIC ACID
• 5-Acetamido-9-amino-3,5,9-trideoxy-D-glycero-D-galacto-nonulopyranosonic Acid
• 5-(ACETYLAMINO)-9-AMINO-3,5,9-TRIDEOXY-D-GLYCERO-D-GALACTO-2-NONULOSONIC ACID
• SCHEMBL19349011
• N-Acetyl-9-amino-9-deoxyneuraminic Acid
• 5-N-acetyl-9-amino-9-deoxy neuraminic acid
• (4S,5R,6R)-5-acetamido-6-[(1R,2R)-3-amino-1,2-dihydroxypropyl]-2,4-dihydroxyoxane-2-carboxylic acid
• 112037-47-5

• MDL： MFCD09841684
• InChIKey： PSFLJKJWZHEYMD-SKWLLLRASA-N
• Inchi： InChI=1S/C11H20N2O8/c1-4(14)13-7-5(15)2-11(20,10(18)19)21-9(7)8(17)6(16)3-12/h5-9,15-17,20H,2-3,12H2,1H3,(H,13,14)(H,18,19)/t5-,6?,7-,8?,9?,11-/m1/s1
• SMILES： NCC(C(C1O[C@@](O)(C(=O)O)C[C@@H](O)[C@H]1NC(=O)C)O)O

Computed Properties

• Exact Mass: 308.12200
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 5
• Monoisotopic Mass: 308.12196560g/mol
• Heavy Atom Count: 21
• Complexity: 406
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -6
• Topological Polar Surface Area: 183Ų

Experimental Properties

• LogP: -2.81420
• PSA: 182.57000
• Melting Point: 190°C(dec.)(lit.)